Cas no 41727-73-5 (1H-Indole-3,6,7-triol(9CI))

• Product Name: 1H-Indole-3,6,7-triol(9CI)
• CAS No: 41727-73-5
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 927315
• PubChem ID: 45115962
• Update Time: 2025-04-19

1H-Indole-3,6,7-triol(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3,6,7-triol(9CI)
• 1H-indole-3,6,7-triol
• 41727-73-5
• DTXSID70668393

• Inchi： 1S/C8H7NO3/c10-5-2-1-4-6(11)3-9-7(4)8(5)12/h1-3,9-12H
• InChI Key： YTTRLPDXPIJGBK-UHFFFAOYSA-N
• SMILES： OC1=CNC2C(=C(C=CC=21)O)O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.5Ų